![molecular formula C11H12N2O B2876928 1-(2,7-Dimethylimidazo[1,2-a]pyridin-3-yl)ethanone CAS No. 315707-22-3](/img/structure/B2876928.png)
1-(2,7-Dimethylimidazo[1,2-a]pyridin-3-yl)ethanone
Description
The compound “1-(2,7-Dimethylimidazo[1,2-a]pyridin-3-yl)ethanone” is a chemical compound with the empirical formula C11H14N2O . It’s a solid substance .
Synthesis Analysis
There are methods for the synthesis of substituted imidazo[1,2-a]pyridin-3-yl-acetic acids, which are structurally similar to the compound . These methods involve the multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid .Physical And Chemical Properties Analysis
The compound is a solid . Other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the search results.Scientific Research Applications
Antituberculosis Agents
Imidazo[1,2-a]pyridine analogues have been developed as antituberculosis agents . They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Antibacterial Agents
Substituted imidazo[1,2-a]pyridines can be used as antibacterial agents . They have been found to be effective against a variety of bacterial strains.
Antifungal Agents
These compounds also exhibit antifungal properties . They can be used to treat various fungal infections.
Antiviral Agents
Imidazo[1,2-a]pyridine derivatives have been studied for their antiviral properties . They can potentially be used in the treatment of various viral diseases.
Anti-inflammatory Drugs
These compounds have anti-inflammatory properties . They can be used to reduce inflammation in various medical conditions.
Cancer Treatment
Several studies have proposed the use of imidazo[1,2-a]pyridine derivatives for the treatment of cancer . They can potentially be used in chemotherapy.
Cardiovascular Diseases
Imidazo[1,2-a]pyridine derivatives have been proposed for the treatment of cardiovascular diseases . They can potentially be used to treat conditions such as hypertension and heart disease.
Alzheimer’s Disease Treatment
These compounds have also been proposed for the treatment of Alzheimer’s disease . They can potentially be used to slow the progression of this neurodegenerative disease.
properties
IUPAC Name |
1-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O/c1-7-4-5-13-10(6-7)12-8(2)11(13)9(3)14/h4-6H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DFMHEKVRQQCXIQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NC(=C(N2C=C1)C(=O)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-4-(2-(7-nitro-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)hydrazono)naphthalen-1(4H)-one](/img/structure/B2876849.png)
![2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-(3-nitrophenyl)acetamide](/img/structure/B2876852.png)
![7-methyl-4-oxo-N-(3-(2-oxopyrrolidin-1-yl)propyl)-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide](/img/structure/B2876858.png)
![N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide](/img/structure/B2876862.png)
![2-{[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]thio}-N-(5-methylisoxazol-3-yl)acetamide](/img/structure/B2876867.png)